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Compound of Interest

Compound Name: MTS-5-Glucose

Cat. No.: B12295223

Get Quote

Application Note & Protocol: Solubilization and Storage of 5-Thio-D-Glucose

Abstract & Scientific Rationale
5-Thio-D-glucose (5-TG) is a glucose analog where the oxygen atom in the pyranose ring is

replaced by a sulfur atom.[1][2] Unlike D-glucose, 5-TG acts as a potent competitive inhibitor of

cellular glucose transport and hexokinase activity, effectively inducing a state of "cellular

starvation" even in the presence of glucose. It is widely used in metabolic research to study

glycolysis, diabetes mechanisms, and spermatogenesis inhibition.[1]

Critical Chemical Insight: Unlike 1-thio-D-glucose, which contains a reactive thiol (-SH) group

capable of disulfide dimerization, 5-thio-D-glucose contains a sulfur atom within the ring

structure (a cyclic thioether).[1] This confers superior chemical stability against dimerization;

however, the molecule remains sensitive to strong oxidizing agents which can convert the

thioether to a sulfoxide. This protocol is designed to minimize oxidative stress and maintain the

steric integrity required for competitive inhibition assays.
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Property Specification Notes

Chemical Name 5-Thio-D-glucose Also known as Glc-5S

CAS Number 20408-97-3

Molecular Weight 196.22 g/mol

Formula C₆H₁₂O₅S

Physical State
White to off-white crystalline

powder
Hygroscopic

Solubility (Water) Highly Soluble (>50 mg/mL)
Preferred solvent for biological

assays

Solubility (DMSO) Soluble (~10-30 mg/mL)

Use only if aqueous solubility

is problematic for specific high-

concentration stocks

Storage (Solid) -20°C Protect from light and moisture

Pre-Solubilization Considerations
Hygroscopicity: 5-TG is hygroscopic.[1] Allow the vial to equilibrate to room temperature

before opening to prevent condensation from forming inside the bottle, which degrades the

solid powder.

Sterility: For cell culture applications (e.g., glycolysis inhibition assays), all stock solutions

must be filter-sterilized.[1] Autoclaving is not recommended due to potential thermal

degradation of the thioether ring.

Oxidation: While more stable than thiols, thioethers can oxidize.[1] Use high-quality,

degassed water or buffers to maximize shelf-life.

Protocol: Preparation of Aqueous Stock Solution
(Preferred)
Target Concentration: 100 mM (Standard Stock) Volume: 10 mL[1]
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Materials:
5-Thio-D-glucose solid (approx. 200 mg)[1]

Sterile Milli-Q Water or PBS (pH 7.2–7.4)

0.22 µm Polyethersulfone (PES) or PVDF syringe filter[1]

Sterile 1.5 mL microcentrifuge tubes (amber or opaque preferred)

Step-by-Step Procedure:
Calculation: To prepare 10 mL of a 100 mM stock solution:

[1]

Weighing: Accurately weigh 196.22 mg of 5-thio-D-glucose into a sterile 15 mL conical tube.

Expert Tip: If the powder is clumped, do not grind it aggressively, as this generates heat.[1]

Break clumps gently with a sterile spatula.

Dissolution: Add 8 mL of sterile PBS or water. Vortex moderately for 30–60 seconds. The

powder should dissolve readily.

Note: If using PBS, ensure the pH is neutral.[1] Acidic conditions can destabilize the ring

structure over time.

Volume Adjustment: Add solvent to bring the final volume to exactly 10 mL. Invert to mix.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm PES filter

into a sterile collection tube.

Why PES? PES membranes have low protein/drug binding and high flow rates, ideal for

small molecule sugars.[1]

Aliquoting: Divide the stock into small aliquots (e.g., 500 µL) to avoid freeze-thaw cycles.
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State Condition Stability Estimate

Solid Powder -20°C, Desiccated > 4 Years

Aqueous Stock (100 mM) -20°C or -80°C 6 Months

Aqueous Stock (100 mM) 4°C
< 1 Week (Prone to microbial

growth)

Diluted Working Solution 37°C (Cell Culture)
Use immediately (Single

Experiment)

Freeze-Thaw Policy: Do not subject aliquots to more than 2 freeze-thaw cycles. The expansion

of ice crystals can alter local pH and concentration, potentially accelerating ring opening or

oxidation.

Workflow Visualization
The following diagram outlines the decision logic for solvent selection and storage, ensuring

experimental reproducibility.
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Start: 5-Thio-D-Glucose Solid

Equilibrate to Room Temp
(Prevent Condensation)

Weigh Target Mass
(e.g., 196.2 mg for 10mL @ 100mM)

Select Solvent

Water or PBS (Preferred)
For: Cell Culture, Enzymatic Assays

Standard

DMSO
For: High Conc. Libraries (>200mM)

Specialized

Dissolve & Vortex
(Clear, Colorless Solution)

Filter Sterilize (0.22 µm PES)
Essential for Cell Culture

Aliquot into Single-Use Vials
(Avoid Freeze-Thaw)

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Decision matrix for the solubilization and preservation of 5-thio-D-glucose stocks.
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Quality Control & Troubleshooting
Visual Inspection: The stock solution must be strictly clear and colorless.[1] Any yellowing

indicates oxidation (sulfoxide formation) or contamination.[1] Discard immediately.

Precipitation: If precipitate forms upon thawing, warm the tube to 37°C for 5 minutes and

vortex.[1] If solids persist, the stock has degraded or the concentration was too high

(supersaturation).

In Vivo Usage: For animal studies, ensure the final solution is isotonic. If dissolved in water,

dilute into saline before injection.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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